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Compound of Interest

Compound Name: COX-2 Inhibitor 11
CAS No.: 181696-33-3
Cat. No.: B1254203
Get Quote
. J

Executive Summary

This guide provides a technical comparison between COX-2 Inhibitor Il (SC-791), a highly
potent research tool, and Celecoxib, the clinically established standard for COX-2 inhibition.
While both compounds target the cyclooxygenase-2 isozyme to block prostaglandin synthesis,
their applications differ significantly based on selectivity profiles and physicochemical
properties.

¢ COX-2 Inhibitor Il (SC-791): Best suited for mechanistic validation in in vitro and preclinical
in vivo models where maximal isoform selectivity is required to rule out COX-1 off-target
effects.

+ Celecoxib: The gold standard for translational research and clinical benchmarking, offering a
balance of potency, bioavailability, and established pharmacokinetic (PK) data.

Chemical & Mechanistic Profile
Structural Divergence
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Both compounds utilize a sulfonamide pharmacophore to anchor into the COX-2 hydrophilic
side pocket, but their central heterocyclic cores differ, influencing their binding kinetics and

selectivity.

Feature COX-2 Inhibitor Il (SC-791) Celecoxib

CAS Number 181696-33-3 169590-42-5

Core Scaffold Isoxazole Pyrazole
4-[5-(difluoromethyl)-3-phenyl- 4-[5-(4-methylphenyl)-3-

Chemical Name 1,2-oxazol-4- (trifluoromethyl)pyrazol-1-
yllbenzenesulfonamide yllbenzenesulfonamide

Molecular Weight 350.3 g/mol 381.37 g/mol

Lipophilicity (LogP) ~2.9 ~3.5

Mechanism of Binding

Both inhibitors function as slow, tight-binding inhibitors of COX-2. They exploit the "side pocket"
present in the COX-2 active site—created by the substitution of Isoleucine (in COX-1) with
Valine (in COX-2) at position 523.

e SC-791: The difluoromethyl group provides a distinct steric fit that enhances selectivity
indices significantly beyond first-generation coxibs.

o Celecoxib: The trifluoromethyl group anchors the molecule, but the pyrazole core allows for
slightly more flexibility, contributing to its lower (though still clinical) selectivity ratio compared
to SC-791.

Quantitative Performance Metrics

The following data highlights the massive difference in selectivity, positioning SC-791 as the
superior "chemical probe" for pure COX-2 interrogation.

Table 1: Inhibitory Potency (IC50) & Selectivity

Data represents typical values from human recombinant enzyme assays.
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Parameter COX-2 Inhibitor Il (SC-791) Celecoxib
COX-2 I1C50 4 nM 40 nM
COX-11C50 114,000 nM (114 uM) 15,000 nM (15 pM)
Selectivity Ratio (COX-1/COX-
~28,500 ~375
2)
] o Molecular Probe / Assay Clinical Control / Translational
Primary Application o
Validation Study

Analyst Insight: SC-791 is approximately 10x more potent against COX-2 and 75x more
selective than Celecoxib. In assays where COX-1 inhibition could confound results (e.g., platelet

aggregation studies), SC-791 is the mandatory choice.

Experimental Protocols
Protocol A: In Vitro COX-2 Inhibition Assay (Fluorescent)

Objective: Determine the IC50 of the inhibitor using a purified enzyme system.

Reagents:

Recombinant Human COX-2 Enzyme.

Arachidonic Acid (Substrate).[1][2]

ADHP (10-acetyl-3,7-dihydroxyphenoxazine) — Fluorogenic probe.

Heme (Cofactor).

Workflow:
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Preparation: Dilute COX-2 Inhibitor Il (SC-791) and Celecoxib in DMSO. Prepare a 10-point
serial dilution (range: 0.1 nM to 10 uM).

Incubation: Add 10 pL of inhibitor to 180 pL of Reaction Buffer (100 mM Tris-HCI, pH 8.0,
containing 5 uM Heme and COX-2 enzyme).

Pre-Equilibration: Incubate for 10 minutes at 25°C. Note: This step is critical for tight-binding
inhibitors to establish equilibrium.

Initiation: Add 10 pL of Arachidonic Acid (100 puM final) mixed with ADHP.

Detection: Monitor fluorescence (Ex 530 nm / Em 590 nm) kinetically for 5 minutes.

Analysis: Calculate slope (RFU/min) and fit to a sigmoidal dose-response curve.

Protocol B: Cellular Proliferation Assay (HT-29 Colon
Cancer Cells)

Objective: Compare anti-proliferative effects driven by COX-2 inhibition vs. off-target effects.

Workflow:

Seeding: Seed HT-29 cells (COX-2 positive) at 5,000 cells/well in 96-well plates.

Treatment:

o Group A: Celecoxib (0.1 - 100 pM).

o Group B: SC-791 (0.01 - 10 pM).

Duration: Incubate for 72 hours.

Readout: Assess viability using CellTiter-Glo (ATP quantification).

Validation: Measure PGE2 levels in supernatant via ELISA to confirm COX-2 blockade
correlates with growth inhibition.

Visualization & Decision Framework
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Pathway Diagram: The Arachidonic Acid Cascade

This diagram illustrates the specific intervention point of both inhibitors within the inflammatory
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Caption: Schematic of the Arachidonic Acid cascade showing the selective inhibition of COX-2
by SC-791 and Celecoxib.

Decision Tree: Selecting the Right Inhibitor
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Use this logic flow to determine which reagent fits your experimental needs.

Use SC-791
Yes (e.g. Platelet assays’ (Maximal Selectivity)

Is COX-1 Cross-Reactivity
No (General Screening)

No (Basic Research a Critical Concern?
Use CELECOXIB
Experimental Goal? Is this a Clinical/Translational Ves (Standard Control)
' Study?

Use CELECOXIB
(Replicates clinical PK/PD)

Click to download full resolution via product page

Caption: Decision matrix for selecting between SC-791 and Celecoxib based on experimental
constraints.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [Comparative Analysis: COX-2 Inhibitor Il (SC-791) vs.
Celecoxib]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1254203/docs#comparative-analysis-cox-2-inhibitor-
li-sc-791-vs-celecoxib]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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